Cas no 136818-44-5 (2-Propenoic acid, 2-azido-3-(2-methoxyphenyl)-, methyl ester)

• Product Name: 2-Propenoic acid, 2-azido-3-(2-methoxyphenyl)-, methyl ester
• CAS No: 136818-44-5
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 1241452
• PubChem ID: 122172552
• Update Time: 2025-04-20

2-Propenoic acid, 2-azido-3-(2-methoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-azido-3-(2-methoxyphenyl)-, methyl ester
• BS-9831
• AKOS037649430
• 136818-44-5
• methyl (2Z)-2-azido-3-(2-methoxyphenyl)acrylate
• Methyl (E)-2-azido-3-(2-methoxyphenyl)prop-2-enoate

• Inchi： 1S/C11H11N3O3/c1-16-10-6-4-3-5-8(10)7-9(13-14-12)11(15)17-2/h3-7H,1-2H3/b9-7+
• InChI Key： XECKYEHLURGTFJ-VQHVLOKHSA-N
• SMILES： O(C)C1C=CC=CC=1/C=C(\C(=O)OC)/N=[N+]=[N-]

Computed Properties

• Exact Mass: 233.08013
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 84.29